Cas no 2171824-46-5 (1-(4,4-difluorobutyl)azetidin-2-ylmethanamine)

• Product Name: 1-(4,4-difluorobutyl)azetidin-2-ylmethanamine
• CAS No: 2171824-46-5
• MF: C₈H₁₆F₂N₂
• MW: 178.222848892212
• CID: 5940300
• PubChem ID: 165488322
• Update Time: 2025-10-28

1-(4,4-difluorobutyl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4,4-difluorobutyl)azetidin-2-ylmethanamine
• [1-(4,4-difluorobutyl)azetidin-2-yl]methanamine
• 2171824-46-5
• EN300-1280740

• Inchi： 1S/C8H16F2N2/c9-8(10)2-1-4-12-5-3-7(12)6-11/h7-8H,1-6,11H2
• InChI Key： KUISMMAMHDZVQA-UHFFFAOYSA-N
• SMILES： FC(CCCN1CCC1CN)F

Computed Properties

• Exact Mass: 178.12815484g/mol
• Monoisotopic Mass: 178.12815484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(4,4-difluorobutyl)azetidin-2-ylmethanamine

Introduction to 1-(4,4-difluorobutyl)azetidin-2-ylmethanamine (CAS No. 2171824-46-5)

1-(4,4-difluorobutyl)azetidin-2-ylmethanamine, identified by the chemical compound code CAS No. 2171824-46-5, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, characterized by a five-membered ring containing two nitrogen atoms. The presence of fluorine atoms at the 4,4 positions of the butyl side chain introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug development.

The structural features of 1-(4,4-difluorobutyl)azetidin-2-ylmethanamine make it an intriguing subject for synthetic chemists and biologists alike. The fluorine substituents are known to enhance metabolic stability and binding affinity, which are critical factors in the design of bioactive molecules. Additionally, the azetidine ring is a common motif in pharmacophores, often found in drugs targeting neurological and cardiovascular diseases.

In recent years, there has been a surge in research focused on developing novel scaffolds for therapeutic applications. The compound 1-(4,4-difluorobutyl)azetidin-2-ylmethanamine (CAS No. 2171824-46-5) exemplifies this trend, as its unique structure may offer advantages over traditional drug molecules. For instance, studies have shown that fluorinated azetidines can exhibit improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life.

One of the most compelling aspects of this compound is its potential in the development of targeted therapies. The azetidine core is frequently incorporated into molecules designed to interact with specific biological targets, such as enzymes and receptors. The fluorine atoms further refine these interactions by modulating electronic effects and steric hindrance. This combination allows for precise tuning of molecular properties, which is essential for achieving high selectivity and efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like 1-(4,4-difluorobutyl)azetidin-2-ylmethanamine with greater accuracy. Molecular modeling studies suggest that this compound may have promising interactions with various biological targets, including those involved in inflammation and cancer progression. These findings are particularly exciting as they provide a rational basis for designing novel therapeutic agents.

The synthesis of 1-(4,4-difluorobutyl)azetidin-2-ylmethanamine (CAS No. 2171824-46-5) presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms requires careful handling to ensure high yields and purity. However, modern synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, have made it possible to access complex fluorinated structures more efficiently than ever before.

In conclusion, 1-(4,4-difluorobutyl)azetidin-2-ylmethanamine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the development of next-generation medicines.